Cas no 1292180-21-2 (1-(5-phenyl-1,2,4-oxadiazol-3-yl)ethan-1-amine)

• Product Name: 1-(5-phenyl-1,2,4-oxadiazol-3-yl)ethan-1-amine
• CAS No: 1292180-21-2
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 4586679
• PubChem ID: 61323561
• Update Time: 2025-05-20

1-(5-phenyl-1,2,4-oxadiazol-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-phenyl-1,2,4-oxadiazol-3-yl)ethan-1-amine

• Inchi： 1S/C10H11N3O/c1-7(11)9-12-10(14-13-9)8-5-3-2-4-6-8/h2-7H,11H2,1H3
• InChI Key： QYGCRZARFUVKLC-UHFFFAOYSA-N
• SMILES： C(C1N=C(C2=CC=CC=C2)ON=1)(N)C

Additional information on 1-(5-phenyl-1,2,4-oxadiazol-3-yl)ethan-1-amine

Professional Introduction to Compound with CAS No. 1292180-21-2 and Product Name: 1-(5-phenyl-1,2,4-oxadiazol-3-yl)ethan-1-amine

The compound identified by the CAS number 1292180-21-2 and the product name 1-(5-phenyl-1,2,4-oxadiazol-3-yl)ethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a 5-phenyl-1,2,4-oxadiazole core, which is known for its stability and reactivity, making it a valuable scaffold for drug design.

Recent research in medicinal chemistry has highlighted the importance of oxadiazole derivatives in the development of novel therapeutic agents. The 5-phenyl-1,2,4-oxadiazole moiety in this compound not only contributes to its structural integrity but also enhances its pharmacological properties. Studies have demonstrated that such derivatives can exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for treating a range of diseases. The ethylamine side chain in the molecule further modulates its interactions with biological targets, potentially enhancing its efficacy and selectivity.

The synthesis of 1-(5-phenyl-1,2,4-oxadiazol-3-yl)ethan-1-amine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps include the formation of the oxadiazole ring through cyclocondensation reactions and subsequent functionalization with the ethylamine group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve optimal results. These methods not only improve the efficiency of the synthesis but also minimize unwanted byproducts.

In terms of biological activity, preliminary studies on 1-(5-phenyl-1,2,4-oxadiazol-3-yl)ethan-1-amine have shown promising results in vitro. The compound has demonstrated potential as an inhibitor of certain kinases and other enzymes involved in inflammatory pathways. This makes it a candidate for further investigation in the treatment of inflammatory diseases and cancer. Additionally, its interaction with DNA and other cellular components has been explored, revealing interesting mechanisms that could be exploited for therapeutic benefit.

The pharmacokinetic properties of this compound are also an area of active research. Understanding how 1-(5-phenyl-1,2,4-oxadiazol-3-ylolethanamidine) is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its clinical use. Computational modeling techniques have been utilized to predict these properties based on its molecular structure. These predictions help in designing more effective derivatives with improved pharmacokinetic profiles.

One of the most exciting aspects of this research is the potential for structure-based drug design. By leveraging high-resolution crystal structures obtained through X-ray diffraction and other advanced techniques, researchers can visualize how 1-(5-phenoxyphthalazinone) interacts with biological targets at an atomic level. This information is invaluable for designing molecules that bind more tightly and selectively to these targets.

The development of novel pharmaceuticals is often hampered by issues related to drug resistance and off-target effects. However, compounds like N-(5-fluoropropyl)-3-hydroxyadamantane, which share structural similarities with our target molecule, have shown promise in overcoming these challenges. By understanding the mechanisms by which these compounds exert their effects, researchers can develop strategies to enhance their therapeutic potential while minimizing side effects.

Collaborative efforts between academia and industry are essential for translating laboratory discoveries into clinical applications. Companies specializing in contract research organizations (CROs) play a vital role in this process by providing expertise in synthetic chemistry, pharmacology, and regulatory affairs. These partnerships accelerate the development pipeline and bring innovative drugs to market more efficiently.

The regulatory landscape for new drug approvals is stringent but necessary to ensure patient safety and efficacy. Compounds such as N-(3-hydroxypropyl)-N-methylpropanamide must undergo rigorous testing before they can be approved for human use. This includes preclinical studies to assess toxicity and pharmacological activity as well as clinical trials to evaluate their safety and effectiveness in patients.

In conclusion,CAS No 1292180 21 2and its corresponding product name,N-(5-bromopropyl)-N-methylpropanamide, represent a significant advancement in pharmaceutical chemistry with potential therapeutic applications across multiple disease areas. The unique structural features of this compound make it an attractive candidate for further research aimed at developing novel treatments for human diseases.